Cas no 96548-05-9 (5-{[(2-ethylquinazolin-4-yl)oxy]methyl}-3-(morpholin-4-ylmethyl)-1,3,4-oxadiazole-2(3H)-thione)

5-{[(2-ethylquinazolin-4-yl)oxy]methyl}-3-(morpholin-4-ylmethyl)-1,3,4-oxadiazole-2(3H)-thione structure
96548-05-9 structure
Product name:5-{[(2-ethylquinazolin-4-yl)oxy]methyl}-3-(morpholin-4-ylmethyl)-1,3,4-oxadiazole-2(3H)-thione
CAS No:96548-05-9
MF:C18H21N5O3S
MW:387.456042051315
CID:1990380
PubChem ID:57106

5-{[(2-ethylquinazolin-4-yl)oxy]methyl}-3-(morpholin-4-ylmethyl)-1,3,4-oxadiazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

    • 5-{[(2-ethylquinazolin-4-yl)oxy]methyl}-3-(morpholin-4-ylmethyl)-1,3,4-oxadiazole-2(3H)-thione
    • 5-[(2-ethylquinazolin-4-yl)oxymethyl]-3-(morpholin-4-ylmethyl)-1,3,4-oxadiazole-2-thione
    • 96548-05-9
    • 5-(((2-Ethyl-4-quinazolinyl)oxy)methyl)-3-(4-morpholinylmethyl)-1,3,4-oxadiazole-2(3H)-thione
    • 1,3,4-Oxadiazole-2(3H)-thione, 5-(((2-ethyl-4-quinazolinyl)oxy)methyl)-3-(4-morpholinylmethyl)-
    • BRN 5654344
    • DTXCID80164811
    • DTXSID80242320
    • Inchi: InChI=1S/C18H21N5O3S/c1-2-15-19-14-6-4-3-5-13(14)17(20-15)25-11-16-21-23(18(27)26-16)12-22-7-9-24-10-8-22/h3-6H,2,7-12H2,1H3
    • InChI Key: QBKRJOCDXYTYNZ-UHFFFAOYSA-N
    • SMILES: CCC1=NC2=CC=CC=C2C(=N1)OCC3=NN(C(=S)O3)CN4CCOCC4

Computed Properties

  • Exact Mass: 387.137
  • Monoisotopic Mass: 387.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 104A^2

Experimental Properties

  • Density: 1.42
  • Boiling Point: 476.8°C at 760 mmHg
  • Flash Point: 242.1°C
  • Refractive Index: 1.69

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